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Compound of Interest

Compound Name: 3-Aminoisonicotinaldehyde

Cat. No.: B120943

An In-depth Technical Guide to 3-
Aminoisonicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 3-Aminoisonicotinaldehyde. It includes detailed data on its molecular
characteristics, spectroscopic profile, and chemical reactivity. Furthermore, this guide furnishes
detailed experimental protocols for its synthesis and key chemical transformations, alongside
an exploration of its biological significance as an enzyme inhibitor.

Core Physical and Chemical Properties

3-Aminoisonicotinaldehyde, also known as 3-aminopyridine-4-carbaldehyde, is a
heterocyclic aromatic aldehyde. Its structure, featuring a pyridine ring substituted with both an
amino and a formyl group, makes it a versatile building block in medicinal chemistry and
organic synthesis.

Physical Properties

The key physical properties of 3-Aminoisonicotinaldehyde are summarized in the table
below, providing a quick reference for laboratory use.
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Property Value Source(s)
Molecular Formula CeHeN20 [1]
Molecular Weight 122.12 g/mol [1]
Appearance Solid

CAS Number 55279-29-3 [1]

Chemical Properties

The chemical behavior of 3-Aminoisonicotinaldehyde is dictated by the interplay of its three

key structural features: the electron-withdrawing pyridine ring, the nucleophilic amino group,

and the electrophilic aldehyde group.

Property Value/Description Source(s)
3-aminopyridine-4-
IUPAC Name
carbaldehyde
SMILES NclcncecclC=0
NDEGFXFYOKVWAK-
InChl Key
UHFFFAOYSA-N
Exhibits reactivity
characteristic of aromatic
o amines (e.g., diazotization,
Reactivity )
acylation) and aldehydes (e.qg.,
oxidation, reduction, Schiff
base formation).
. Stable under standard
Stability

laboratory conditions.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-

Aminoisonicotinaldehyde. The following table summarizes the expected spectroscopic data
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based on its structure and data from analogous compounds.

. Expected Peaks and
Technique . Source(s)
Interpretation

Aromatic protons (o 7.0-8.5
m), Aldehyde proton (4 9.5-
H NMR pp), Aldehyde proton { 2IE14)
10.5 ppm), Amino protons

(broad singlet, variable shift).

Aromatic carbons (& 110-160
13C NMR ppm), Carbonyl carbon (& 185-  [1][5][6][7][8]
195 ppm).

N-H stretch (3300-3500 cm™1),
C-H aromatic stretch (~3050
IR Spectroscopy cm™1), C=0 stretch (1680-1700  [9][10][11][12][13]
cm™1), C=N and C=C stretches
(1400-1600 cm~1).

Molecular ion peak (M*) at m/z
= 122. Fragmentation may

Mass Spectrometry _ [14][15][16][17]
involve loss of CO (M-28) and

HCN (M-27).

Chemical Synthesis and Reactivity

3-Aminoisonicotinaldehyde is a valuable intermediate that can be synthesized and further
modified through several key reactions.

Synthesis of 3-Aminoisonicotinaldehyde

A common method for the synthesis of 3-Aminoisonicotinaldehyde involves the oxidation of
3-aminopyridine-4-ylmethanol.

3-Aminopyridine-4-ylmethanol M» Mangarjese DIt (17(02) e @  3-Aminoisonicotinaldehyde
in Chloroform
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Synthesis of 3-Aminoisonicotinaldehyde.

Experimental Protocol: Synthesis via Oxidation

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 3-aminopyridine-4-ylmethanol (1.0 eq) in chloroform.

» Addition of Oxidant: Add activated manganese dioxide (5.0-10.0 eq) to the solution.

o Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction progress by Thin
Layer Chromatography (TLC).

o Work-up: Upon completion, cool the reaction mixture to room temperature and filter it
through a pad of celite to remove the manganese dioxide.

 Purification: Wash the celite pad with additional chloroform. Combine the filtrates and
evaporate the solvent under reduced pressure to yield crude 3-Aminoisonicotinaldehyde.
The product can be further purified by column chromatography on silica gel if necessary.

Key Chemical Reactions

3-Aminoisonicotinaldehyde undergoes a variety of chemical transformations, making it a
versatile precursor for more complex molecules.

3-Aminoisonicotinaldehyde

[O] + R-NH2
Oxidation Schiff Bas¢ Formation
3-Aminoisonicotinic Acid 3-Amino-4-(hydroxymethyl)pyridine Schiff Base (Imine)

Click to download full resolution via product page
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Key reactions of 3-Aminoisonicotinaldehyde.

Experimental Protocol: Reduction to Alcohol

Reaction Setup: Dissolve 3-Aminoisonicotinaldehyde (1.0 eq) in methanol or ethanol in a
round-bottom flask and cool the solution in an ice bath.

o Addition of Reducing Agent: Add sodium borohydride (NaBHa4) (1.5 eq) portion-wise to the
stirred solution.

» Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at
room temperature. Monitor the reaction by TLC.

o Work-up: Quench the reaction by the slow addition of water. Evaporate the solvent under
reduced pressure.

 Purification: Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).
Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to obtain the crude alcohol, which can be purified by recrystallization
or column chromatography.[18][19][20][21][22]

Experimental Protocol: Schiff Base Formation

e Reaction Setup: Dissolve 3-Aminoisonicotinaldehyde (1.0 eq) in a suitable solvent such as
ethanol or methanol in a round-bottom flask.

e Addition of Amine: Add an equimolar amount of a primary amine (1.0 eq) to the solution. A
catalytic amount of a weak acid (e.g., acetic acid) can be added to facilitate the reaction.

» Reaction: Stir the reaction mixture at room temperature or with gentle heating. The formation
of the imine can often be observed by a color change or the precipitation of the product.

« Isolation: If the product precipitates, it can be isolated by filtration. Otherwise, the solvent can
be removed under reduced pressure, and the crude product can be purified by
recrystallization or column chromatography.

Biological Activity and Signaling Pathways
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3-Aminoisonicotinaldehyde has been investigated for its biological activities, with a notable
role as an inhibitor of polyamine oxidase (PAO). PAOs are enzymes involved in the catabolism
of polyamines, which are essential for cell growth and proliferation. The dysregulation of
polyamine metabolism is implicated in various diseases, including cancer.
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Click to download full resolution via product page

Inhibition of Polyamine Oxidase by 3-Aminoisonicotinaldehyde.

The inhibitory action of 3-Aminoisonicotinaldehyde on polyamine oxidase disrupts the normal
catabolism of polyamines.[18][23][24][25][26] This leads to an alteration in the cellular levels of
polyamines and their metabolic byproducts, such as hydrogen peroxide and reactive
aldehydes, which can have downstream effects on cell signaling, proliferation, and apoptosis.
The development of inhibitors for polyamine oxidases is an active area of research in the
discovery of novel therapeutic agents, particularly for cancer.[18][23][24][25][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 3-
Aminoisonicotinaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120943#physical-and-chemical-properties-of-3-
aminoisonicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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